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Compound of Interest

Compound Name: c-Myc inhibitor 13

Cat. No.: B12369063

Disclaimer: The following guidelines provide essential safety and logistical information for the
proper disposal of c-Myc inhibitor 13. However, a specific Safety Data Sheet (SDS) for a
compound explicitly named "c-Myc inhibitor 13" is not readily available in public databases.
Therefore, this document outlines general best practices for the disposal of research-grade,
small-molecule chemical inhibitors. Researchers must consult their institution's Environmental
Health and Safety (EHS) department for specific protocols and comply with all local, state, and
federal regulations.

Hazard Identification and Chemical Properties

Without a specific SDS for "c-Myc inhibitor 13," we can infer potential hazards from similar c-
Myc inhibitors, such as 10058-F4 (CAS 403811-55-2). Researchers should handle c-Myc
inhibitor 13 with the assumption that it may possess similar properties until a definitive SDS is
available.
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Property

Description

Sourcel/Analogy

Physical Form

Typically a solid powder.

[1]2]

Solubility

Often soluble in organic
solvents like DMSO.

[1](2]

GHS Pictograms

Likely includes GHS07

(Harmful/Irritant).

[1]

Hazard Statements

May include H317 (May cause
an allergic skin reaction) and
H319 (Causes serious eye

irritation).

[1]

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spr
ay), P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P302+P352 (IF ON SKIN:
Wash with plenty of water),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing).

[1]

Storage Class

Combustible Solids (German

Storage Class 11).

[1]

Toxicity

The toxicological properties of
c-Myc inhibitor 13 have not
been thoroughly investigated.
Treat as a potentially

hazardous substance.

General Precaution

Step-by-Step Disposal Protocol
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This protocol provides a general framework for the safe disposal of c-Myc inhibitor 13 and
other research-grade chemical inhibitors.

Step 1: Waste Identification and Segregation

 Identify the Waste Stream: Determine if the waste is the pure (unused) compound, a stock
solution, contaminated labware (e.g., pipette tips, tubes), or aqueous/organic solvent waste
containing the inhibitor.

e Segregate Waste: Do not mix incompatible waste streams. Keep solid and liquid waste
separate. Halogenated and non-halogenated solvent wastes should also be segregated.[3]

Step 2: Container Selection and Labeling

e Choose Appropriate Containers: Use chemically compatible, leak-proof containers with
secure screw-top caps.[4][5] Plastic is often preferred for solid waste, while glass may be
necessary for certain solvent wastes.[4]

o Label Containers Clearly: All waste containers must be labeled with a hazardous waste tag
provided by your institution's EHS department as soon as the first drop of waste is added.[6]
The label must include:

[¢]

The words "Hazardous Waste."

[e]

The full chemical name(s) of the contents (no abbreviations or formulas).[6]

o

The approximate concentration or percentage of each component.

The date accumulation started.

[¢]

[¢]

The name of the principal investigator and the laboratory location.[6]
Step 3: Waste Accumulation and Storage

o Satellite Accumulation Area (SAA): Store waste in a designated SAA within the laboratory
where it is generated.[4][5] This area should be under the control of the laboratory personnel.
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o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[4][5] This prevents the release of vapors and potential spills.

e Secondary Containment: Place waste containers in a secondary containment bin or tray to
contain any potential leaks.[3]

o Storage Limits: Be aware of the volume limits for SAAs (e.g., a maximum of 55 gallons of
hazardous waste).[4]

Step 4: Arranging for Disposal

e Do Not Dispose Down the Drain or in Regular Trash: Hazardous chemicals must not be
poured down the drain or thrown in the regular trash.[4][7]

¢ Request a Pickup: Once a waste container is full or you are finished with the chemical,
submit a request for waste pickup through your institution's EHS department.[4][6]

o Empty Containers: Empty containers that held the inhibitor should be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent.[4] The rinsate
from this process must be collected and disposed of as hazardous waste.[8]

Disposal Workflow Diagram

The following diagram illustrates the general decision-making process for the disposal of
laboratory chemical waste.
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General Chemical Waste Disposal Workflow
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Leak-Proof Container

Dispose per Institutional
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Attach & Fill Out
Hazardous Waste Tag

Store in Designated SAA
(Secondary Containment)

Container Full?

Request EHS Pickup

Disposal Complete

Click to download full resolution via product page

Caption: A workflow for the safe disposal of laboratory chemical waste.
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By adhering to these general guidelines and, most importantly, the specific procedures set forth
by your institution, you can ensure the safe and compliant disposal of c-Myc inhibitor 13 and
other laboratory chemicals. Always prioritize safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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